2-bromo-N-(2-cyclopropylphenyl)benzamide

• IUPAC Name: 2-bromo-N-(2-cyclopropylphenyl)benzamide
• InChI: InChI=1S/C16H14BrNO/c17-14-7-3-1-6-13(14)16(19)18-15-8-4-2-5-12(15)11-9-10-11/h1-8,11H,9-10H2,(H,18,19)
• InChI Key: PLRKSKYVIIQFST-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC=CC=C2NC(=O)C3=CC=CC=C3Br
• Molecular Formula: C16H14BrNO
• Molecular Weight: 316.19 g/mol

Description

2-Bromo-N-(2-cyclopropylphenyl)benzamide is a benzamide derivative characterized by a bromine substituent at the 2-position of the benzoyl ring and a 2-cyclopropylphenyl group attached to the amide nitrogen. This compound is of interest in synthetic organic chemistry and medicinal research due to its structural features: the bromine atom enhances electrophilicity for cross-coupling reactions, while the cyclopropyl group introduces steric and electronic effects that may influence reactivity and biological interactions.

The synthesis of related N-(2-cyclopropylphenyl)benzamide derivatives involves reactions between 2-cyclopropylaniline and substituted benzoyl reagents. For example, describes the synthesis of N-((2-cyclopropylphenyl)carbamothioyl)benzamide via the reaction of 2-cyclopropylaniline with benzoyl isothiocyanate .

Comparison with Similar Compounds

Research Findings and Implications

• Catalytic Selectivity : Bulky N-substituents (e.g., tert-butyl, cumyl) in bromobenzamides significantly improve enantioselectivity in Suzuki-Miyaura reactions (up to 93% ee) . The cyclopropyl group in the target compound may offer unique steric profiles for asymmetric catalysis.
• Synthetic Versatility: Bromine’s role as a leaving group enables diverse functionalization, as seen in isoindolinone synthesis () and cross-coupling reactions () .